ent-17-Hydroxykaur-15-en-19-oic acid

• CAS No.: 35030-38-7
• Product Name: ent-17-Hydroxykaur-15-en-19-oic acid
• Molecular Formula: C20H30O3
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 14-(hydroxymethyl)-5,9-dimethyltetracyclo[11.2.1.01,10.04,9]hexadec-14-ene-5-carboxylic acid
• Standard InChI: InChI=1S/C20H30O3/c1-18-7-3-8-19(2,17(22)23)15(18)6-9-20-10-13(4-5-16(18)20)14(11-20)12-21/h11,13,15-16,21H,3-10,12H2,1-2H3,(H,22,23)
• Standard InChIKey: XEQHVCXFKPCQNM-UHFFFAOYSA-N
• Isomeric SMILES: C[C@@]12CCC[C@@]([C@H]1CC[C@]34[C@H]2CC[C@@H](C3)C(=C4)CO)(C)C(=O)O
• SMILES: CC12CCCC(C1CCC34C2CCC(C3)C(=C4)CO)(C)C(=O)O
• Canonical SMILES: CC12CCCC(C1CCC34C2CCC(C3)C(=C4)CO)(C)C(=O)O
• Appearance: Powder
• Melting Point: 193-194°C
• Physical Description: Solid
• Description: ent-17-Hydroxy-15-kauren-19-Oic acid, also known as 17-hydroxy-(4alpha)-kaur-15-en-18-oic acid, belongs to the class of organic compounds known as kaurane diterpenoids. These are diterpene alkaloids with a structure that is based on the kaurane skeleton. Kaurane is a tetracyclic compound that arises by cyclisation of a pimarane precursor followed by rearrangement. It possesses a [3, 2, 1]-bicyclic ring system with C15-C16 bridge connected to C13, forming the five-membered ring D. ent-17-Hydroxy-15-kauren-19-Oic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ent-17-hydroxy-15-kauren-19-Oic acid is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, ent-17-hydroxy-15-kauren-19-Oic acid can be found in corn and green vegetables. This makes ent-17-hydroxy-15-kauren-19-Oic acid a potential biomarker for the consumption of these food products.
• Synonyms: 17-hydroxy-ent-kaur-15-en-19-oic acid
• PubChem Compound: 13890715
• Last Modified: Nov 11 2021